Cas no 625-96-7 (3-methylcyclohexan-1-one)
3-methylcyclohexan-1-one structure
Product Name:3-methylcyclohexan-1-one
CAS No:625-96-7
MF:C7H12O
MW:112.169582366943
CID:956943
Update Time:2025-04-19
3-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-methylcyclohexan-1-one
-
- Inchi： 1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
- InChI Key： UJBOOUHRTQVGRU-UHFFFAOYSA-N
- SMILES： CC1CC(=O)CCC1
Computed Properties
- Exact Mass: 112.088815
- Monoisotopic Mass: 112.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
3-methylcyclohexan-1-one Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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